Cas no 383134-75-6 (Benzeneacetic acid,4-ethoxy-3-ethyl-)

• Product Name: Benzeneacetic acid,4-ethoxy-3-ethyl-
• CAS No: 383134-75-6
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 298517
• Update Time: 2024-01-27

Benzeneacetic acid,4-ethoxy-3-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-ethoxy-3-ethyl-
• Benzeneacetic acid, 4-ethoxy-3-ethyl- (9CI)
• Benzeneacetic acid, 4-ethoxy-3-ethyl-

• Inchi： 1S/C12H16O3/c1-3-10-7-9(8-12(13)14)5-6-11(10)15-4-2/h5-7H,3-4,8H2,1-2H3,(H,13,14)
• InChI Key： OZHMZRNUNFIPBL-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=C(OCC)C(CC)=C1

Computed Properties

• Exact Mass: 208.10998
• Monoisotopic Mass: 208.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.094±0.06 g/cm3(Predicted)
• Boiling Point: 334.8±27.0 °C(Predicted)
• PSA: 46.53
• pka: 4.46±0.10(Predicted)